Cas no 915920-56-8 (3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline)

• Product Name: 3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline
• CAS No: 915920-56-8
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• MDL: MFCD08691836
• CID: 1086637
• PubChem ID: 17604825
• Update Time: 2025-04-20

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)aniline
• 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]aniline
• 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]aniline(SALTDATA: FREE)
• 915920-56-8
• BS-36482
• MFCD08691836
• DTXSID50589714
• AKOS004121196
• 3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline

• MDL： MFCD08691836
• Inchi： 1S/C15H13N3O/c1-10-5-2-3-8-13(10)14-17-15(19-18-14)11-6-4-7-12(16)9-11/h2-9H,16H2,1H3
• InChI Key： IGMJMEQGMYPTHV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)N)=NC(C2C=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 251.10600
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94000
• LogP: 3.87540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles